2-(4-isopropyl-6-oxopyrimidin-1(6H)-yl)-N-(4-methylthiazol-2-yl)acetamide

• IUPAC Name: N-(4-methyl-1,3-thiazol-2-yl)-2-(6-oxo-4-propan-2-ylpyrimidin-1-yl)acetamide
• InChI: InChI=1S/C13H16N4O2S/c1-8(2)10-4-12(19)17(7-14-10)5-11(18)16-13-15-9(3)6-20-13/h4,6-8H,5H2,1-3H3,(H,15,16,18)
• InChI Key: SIMFLHALOSSTIO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=N1)NC(=O)CN2C=NC(=CC2=O)C(C)C
• Molecular Formula: C13H16N4O2S
• Molecular Weight: 292.36 g/mol

Description

2-(4-isopropyl-6-oxopyrimidin-1(6H)-yl)-N-(4-methylthiazol-2-yl)acetamide, also known as MGCD0103, is a small molecule inhibitor that targets histone deacetylases (HDACs). HDACs are enzymes that remove acetyl groups from histones, which can lead to changes in gene expression. MGCD0103 has been studied for its potential use in cancer treatment, as well as other diseases.

Scientific Research Applications

Antimicrobial Applications

A study elaborates on the synthesis and antimicrobial activity of pyrimidinone and oxazinone derivatives, highlighting their potential as antimicrobial agents. The compounds exhibited significant antibacterial and antifungal activities, comparable to standard drugs like streptomycin and fusidic acid (Hossan et al., 2012). This suggests that modifications to the core structure of pyrimidinones could enhance their antimicrobial efficacy.

Structural and Conformational Studies

Research into the crystal structures of 2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]acetamides revealed insights into the molecular conformation and intramolecular hydrogen bonding stabilizing their structures (Subasri et al., 2016). Such studies are crucial for understanding the interaction mechanisms of these compounds with biological targets.

Synthesis of Novel Biological Agents

Another study focused on the structure-activity relationships of 2-aminopyrimidine-containing ligands for the histamine H4 receptor, demonstrating the compound's potential in vitro and in vivo as an anti-inflammatory and antinociceptive agent (Altenbach et al., 2008). This indicates the broader therapeutic applications of pyrimidinone derivatives beyond antimicrobial effects.